1-(4-(6-Methylpyridazin-3-yl)piperazin-1-yl)-2-((4-methylpyrimidin-2-yl)oxy)ethanone

• IUPAC Name: 1-[4-(6-methylpyridazin-3-yl)piperazin-1-yl]-2-(4-methylpyrimidin-2-yl)oxyethanone
• InChI: InChI=1S/C16H20N6O2/c1-12-5-6-17-16(18-12)24-11-15(23)22-9-7-21(8-10-22)14-4-3-13(2)19-20-14/h3-6H,7-11H2,1-2H3
• InChI Key: NCNAAXNRNYOAKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCN(CC2)C(=O)COC3=NC=CC(=N3)C
• Molecular Formula: C16H20N6O2
• Molecular Weight: 328.37 g/mol
• CAS No.: 1251709-83-7

Description

1-(4-(6-Methylpyridazin-3-yl)piperazin-1-yl)-2-((4-methylpyrimidin-2-yl)oxy)ethanone is a useful research compound. Its molecular formula is C16H20N6O2 and its molecular weight is 328.376. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis of Derivatives : The research includes the synthesis of pyrimidine-piperazine-chromene and quinoline conjugates, exploring their potential anti-proliferative activities against human breast cancer and kidney cell lines through multi-component one-pot synthesis methods. The structure-activity relationship (SAR) analysis revealed enhanced activities when chromene and quinoline moieties are attached with pyrimide and piperazine moieties (Parveen et al., 2017).
• Antimicrobial Agents : Another study focused on the synthesis of pyridines, pyrimidinones, and oxazinones as antimicrobial agents, utilizing citrazinic acid as a starting material. This research highlights the antimicrobial screening of these compounds, showing good antibacterial and antifungal activities comparable to standard drugs (Hossan et al., 2012).

Biological Activities

• Antiviral Activity : Novel pyrazolo[1,5-a]pyrimidine and related derivatives incorporating a thiazolo[3,2-a]benzimidazole moiety were synthesized and showed moderate effects against some bacterial and fungal species, indicating the potential for further exploration as antiviral agents (Abdel‐Aziz et al., 2008).
• Analgesic and Anti-inflammatory Activities : Research on 1-(3-Methyl-2-benzoxazolinone-6-yl)-2-(4-substituted piperazine-1-yl)ethanones and ethanols revealed higher analgesic activity than aspirin, with significant anti-inflammatory effects. These findings open avenues for developing new analgesic and anti-inflammatory drugs (Palaska et al., 1993).